13-(difluoromethyl)-4-[7-(difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl]-11-methyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene

• Molecular Formula: C25H18F4N8S
• Molecular Weight: 538.5 g/mol
• IUPAC Name: 13-(difluoromethyl)-4-[7-(difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl]-11-methyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene
• InChI: InChI=1S/C25H18F4N8S/c1-11-7-15(20(26)27)33-25-17(11)18-19(38-25)24-34-22(35-36(24)10-30-18)13-9-31-37-16(21(28)29)8-14(32-23(13)37)12-5-3-2-4-6-12/h2-7,9-10,14,16,20-21,32H,8H2,1H3
• InChI Key: INDMANXMLOJNSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C3=C(S2)C4=NC(=NN4C=N3)C5=C6NC(CC(N6N=C5)C(F)F)C7=CC=CC=C7)C(F)F

Description

“13-(difluoromethyl)-4-[7-(difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl]-11-methyl-16-thia-3,5,6,8,14-pentazatetracyclo[77002,6010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene” is a complex organic compound characterized by its unique structure, which includes multiple rings, fluorine atoms, and nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of such a complex compound typically involves multiple steps, including the formation of various rings and the introduction of functional groups. Common synthetic routes may include:

Cyclization reactions: to form the tetrahydropyrazolo[1,5-a]pyrimidine core.

Fluorination reactions: to introduce difluoromethyl groups.

Aromatic substitution reactions: to attach the phenyl group.

Industrial Production Methods

Industrial production of this compound would require optimization of reaction conditions to ensure high yield and purity. This may involve:

Catalysts: to accelerate reactions.

Temperature and pressure control: to optimize reaction rates.

Purification techniques: such as chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including:

Oxidation: Introduction of oxygen atoms or removal of hydrogen atoms.

Reduction: Addition of hydrogen atoms or removal of oxygen atoms.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Oxidizing agents: such as potassium permanganate or hydrogen peroxide.

Reducing agents: such as lithium aluminum hydride or sodium borohydride.

Substitution reagents: such as halogens or nucleophiles.

Major Products

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe for studying biological processes.

Medicine: As a potential drug candidate for treating various diseases.

Industry: As a precursor for the production of advanced materials.

Mechanism of Action

The mechanism by which this compound exerts its effects would depend on its specific interactions with molecular targets. Potential mechanisms include:

Binding to enzymes: to inhibit or activate their activity.

Interacting with receptors: to modulate signaling pathways.

Incorporating into cellular structures: to alter their function.

Comparison with Similar Compounds

Similar Compounds

• **13-(difluoromethyl)-4-[7-(difluoromethyl)-5-phenyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl]-11-methyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene

Other fluorinated pyrazolo[1,5-a]pyrimidines: with similar structures.

Uniqueness

This compound is unique due to its specific combination of functional groups and ring structures, which may confer unique chemical and biological properties.